Cas no 2394534-62-2 (N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine)

• Product Name: N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine
• CAS No: 2394534-62-2
• MF: C₁₇H₂₁ClN₄
• MW: 316.828442335129
• CID: 5311592
• PubChem ID: 165432514
• Update Time: 2025-11-05

N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040857861
• 2394534-62-2
• F6619-8406
• N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine
• N-[1-[(4-Chlorophenyl)methyl]-4-piperidinyl]-6-methyl-4-pyrimidinamine

• Inchi： 1S/C17H21ClN4/c1-13-10-17(20-12-19-13)21-16-6-8-22(9-7-16)11-14-2-4-15(18)5-3-14/h2-5,10,12,16H,6-9,11H2,1H3,(H,19,20,21)
• InChI Key： CZQKYOJNLCXDQW-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(NC2CCN(CC3=CC=C(Cl)C=C3)CC2)=N1

Computed Properties

• Exact Mass: 316.1454744g/mol
• Monoisotopic Mass: 316.1454744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.9±45.0 °C(Predicted)
• pka: 7.74±0.10(Predicted)

Additional information on N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine

N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-Methylpyrimidin-4-Amine (CAS No. 2394534-62-2): An Overview

N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine (CAS No. 2394534-62-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a piperidine ring and a 4-chlorophenyl substituent. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic indications.

The chemical structure of N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine can be described as follows: it consists of a pyrimidine core with a methyl group at the 6-position and an amine group at the 4-position. The amine group is substituted by a piperidine ring, which is itself substituted by a 4-chlorophenylmethyl group. This complex structure imparts specific binding affinities and biological activities that are of interest in drug discovery and development.

Recent research has focused on the pharmacological properties of N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine, particularly its potential as an antagonist for specific receptors. Studies have shown that this compound exhibits high selectivity and potency in binding to certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including neurological disorders, cardiovascular diseases, and cancer.

One of the key areas of investigation is the role of N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine in modulating the activity of serotonin receptors. Serotonin receptors are involved in regulating mood, sleep, and appetite, making them important targets for the development of antidepressants and anxiolytics. Preclinical studies have demonstrated that this compound can effectively modulate serotonin receptor activity, suggesting its potential use in treating mood disorders.

In addition to its effects on serotonin receptors, N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine has also been studied for its anti-inflammatory properties. Inflammation is a critical factor in many chronic diseases, and compounds that can reduce inflammation have significant therapeutic value. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and potentially alleviating symptoms associated with inflammatory conditions.

The pharmacokinetic properties of N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine have also been extensively studied. Pharmacokinetic data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Furthermore, safety studies have been conducted to evaluate the toxicity profile of N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-{1-[(4-Chlorophenyl)methyl]piperidin-4-yl}-6-methylpyrimidin-4-amine (CAS No. 2394534-62-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Ongoing studies continue to explore its mechanisms of action and potential uses in treating various diseases, highlighting its significance in the field of medicinal chemistry.